Cas no 1290193-00-8 ((R)-2-Methyl-2-phenylthiazolidine-4-carboxylic acid)

• Product Name: (R)-2-Methyl-2-phenylthiazolidine-4-carboxylic acid
• CAS No: 1290193-00-8
• MF: C₁₁H₁₃NO₂S
• MW: 223.29142165184
• CID: 4693048
• Update Time: 2025-05-19

(R)-2-Methyl-2-phenylthiazolidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• SBB096521
• (4R)-2-methyl-2-phenyl-1,3-thiazolidine-4-carboxylic acid
• (R)-2-Methyl-2-phenylthiazolidine-4-carboxylic acid

• Inchi： 1S/C11H13NO2S/c1-11(8-5-3-2-4-6-8)12-9(7-15-11)10(13)14/h2-6,9,12H,7H2,1H3,(H,13,14)/t9-,11?/m0/s1
• InChI Key： RZSNENYNJZGAPV-FTNKSUMCSA-N
• SMILES： S1C[C@@H](C(=O)O)NC1(C)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 253
• Topological Polar Surface Area: 74.6

Additional information on (R)-2-Methyl-2-phenylthiazolidine-4-carboxylic acid

Compound CAS No. 1290193-00-8: (R)-2-Methyl-2-phenylthiazolidine-4-carboxylic Acid

(R)-2-Methyl-2-phenylthiazolidine-4-carboxylic acid, identified by the CAS number 1290193-00-8, is a biologically active compound with significant potential in the field of medicinal chemistry. This compound belongs to the class of thiazolidinones, which are known for their diverse pharmacological activities. The structure of this compound features a thiazolidine ring system with a methyl group and a phenyl group attached at the 2-position, along with a carboxylic acid group at the 4-position. These structural elements contribute to its unique chemical properties and biological functions.

The synthesis of (R)-2-Methyl-2-phenylthiazolidine-4-carboxylic acid involves a multi-step process that typically begins with the preparation of the corresponding thiazolidine intermediate. Recent advancements in asymmetric synthesis have enabled the selective formation of the (R) enantiomer, which is crucial for its pharmacological activity. The use of chiral catalysts and stereoselective reactions has significantly improved the yield and enantiomeric purity of this compound, making it more accessible for further studies.

Recent research has highlighted the potential of CAS 1290193-00-8 as a modulator of key cellular pathways involved in neurodegenerative diseases. Studies have shown that this compound exhibits potent anti-inflammatory and neuroprotective effects, making it a promising candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease. Preclinical experiments have demonstrated its ability to inhibit pro-inflammatory cytokines and reduce oxidative stress in neuronal cells.

In addition to its neuroprotective properties, (R)-2-Methyl-2-phenylthiazolidine-4-carboxylic acid has also been investigated for its potential role in cancer therapy. Research indicates that this compound can induce apoptosis in various cancer cell lines by targeting key signaling pathways such as the PI3K/Akt/mTOR pathway. Its ability to selectively target cancer cells while sparing normal cells makes it an attractive candidate for further development as an anticancer agent.

The pharmacokinetic properties of CAS 1290193-00-8 have been extensively studied, revealing favorable bioavailability and metabolic stability. These characteristics are essential for its potential use as an orally administered drug. Ongoing studies are focused on optimizing its formulation to enhance its absorption and reduce any potential side effects.

In conclusion, (R)-2-Methyl-2-PHENYLTHIAZOLIDINE-4-CARBOXYLIC ACID (CAS 1290193-00-8) represents a promising compound with diverse therapeutic applications. Its unique chemical structure, combined with recent advancements in synthetic methods and biological studies, positions it as a valuable tool in drug discovery efforts targeting neurodegenerative diseases and cancer. Further research is expected to uncover additional insights into its mechanisms of action and pave the way for clinical applications.